Cas no 2229149-59-9 (tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate
• CAS No: 2229149-59-9
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5979269
• PubChem ID: 165621837
• Update Time: 2025-10-14

tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate
• 2229149-59-9
• tert-butyl N-[2-amino-3-(1H-pyrazol-4-yl)propyl]carbamate
• EN300-1881648

• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)13-7-9(12)4-8-5-14-15-6-8/h5-6,9H,4,7,12H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： SONQOVVGGAUFKD-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=NNC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate (CAS No. 2229149-59-9)

Tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate, with the chemical formula C₁₂H₂₀N₃O₂, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and incorporates a pyrazole moiety, which is known for its diverse biological activities. The presence of a tert-butyl group enhances the stability and bioavailability of the molecule, making it a promising candidate for further investigation in drug discovery.

The CAS number 2229149-59-9 uniquely identifies this compound in scientific literature and databases. Its molecular structure features a primary amine group at the 2-position of the propyl chain, which can participate in various chemical reactions, including condensation and coupling reactions. The pyrazole ring, specifically at the 4-position, contributes to the compound's potential pharmacological properties by interacting with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in heterocyclic compounds like pyrazole due to their wide range of biological activities. Pyrazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The carbamate functional group in Tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate adds another layer of functionality, allowing for further derivatization and optimization of its pharmacological profile.

One of the key areas where this compound shows promise is in the development of novel therapeutic agents. The tert-butyl group not only enhances the solubility and stability of the molecule but also provides a handle for chemical modifications. This flexibility makes it an attractive scaffold for designing molecules with improved pharmacokinetic properties. For instance, modifications at the amine group can lead to the formation of peptidomimetics or other bioactive molecules that can interact with specific biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. A notable example is their application in the development of kinase inhibitors, which are crucial for treating various types of cancer. The pyrazole ring can mimic ATP binding sites in kinases, thereby inhibiting their activity. Tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate could potentially be modified to develop such inhibitors by incorporating additional functional groups that enhance binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions, including condensation, alkylation, and carbamoylation processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce the pyrazole moiety efficiently. The tert-butyl group is typically introduced through tert-butylation reactions, which are well-established in organic synthesis. These synthetic strategies ensure high yields and purity, making the compound suitable for further biological evaluation.

In terms of biological evaluation, Tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate has been tested in various in vitro assays to assess its potential pharmacological effects. Preliminary results suggest that it exhibits moderate activity against certain bacterial strains and shows promise as an anti-inflammatory agent. Further studies are needed to fully elucidate its mechanism of action and to identify potential therapeutic applications.

The compound's structural features also make it an interesting candidate for drug delivery systems. For example, its amphiphilic nature allows it to form micelles or nanoparticles when combined with appropriate surfactants or polymers. These formulations can enhance drug delivery by improving bioavailability and targeting specific tissues or cells. Additionally, the presence of a reactive amine group provides opportunities for conjugation with other bioactive molecules or imaging agents.

The future directions for research on Tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate include exploring its interactions with various biological targets and optimizing its pharmacokinetic properties. Computational methods such as molecular docking can be used to predict binding affinities and identify potential lead compounds for further development. Additionally, preclinical studies are essential to evaluate its safety and efficacy before moving into clinical trials.

In conclusion, Tert-butyl N-2-amino-3-(1H-pyrazol-4-yl)propylcarbamate (CAS No. 2229149-59-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with diverse biological activities. Further research is warranted to fully explore its pharmacological properties and to translate these findings into clinical applications.